molecular formula C12H24N2O2 B8601934 N,N'-Dimethyl-HMBA

N,N'-Dimethyl-HMBA

Cat. No.: B8601934
M. Wt: 228.33 g/mol
InChI Key: SGHJEJIGUKIFTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N'-Dimethyl-HMBA is a useful research compound. Its molecular formula is C12H24N2O2 and its molecular weight is 228.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H24N2O2

Molecular Weight

228.33 g/mol

IUPAC Name

N-[6-[acetyl(methyl)amino]hexyl]-N-methylacetamide

InChI

InChI=1S/C12H24N2O2/c1-11(15)13(3)9-7-5-6-8-10-14(4)12(2)16/h5-10H2,1-4H3

InChI Key

SGHJEJIGUKIFTN-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N(C)CCCCCCN(C)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 50% oil suspension of sodium hydride (3.36 grams, 70 mmol) in dry THF (5.0 grams, 69 mL) under nitrogen was added N-methylacetamide (5.0 grams, 69 mmol) in 10 mL THF, and the mixture was refluxed for five hours. Then, 6.0 grams (24 mmol) of 1,6-dibromohexane was added, and the resulting mixture was refluxed for an additional two hours. Two hundred milliliters of cold water was added, and the aqueous phase was extracted with 100 mL of chloroform three times. The organic layer was washed with water and dried over magnesium sulfate, and the solvent was evaporated in vacuo to yield an oil. Kugelrohr distillation of this material gave 2.5 grams of a pure oil (53%), boiling point 138° C. (0.1 torr).
[Compound]
Name
oil
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3.36 g
Type
reactant
Reaction Step One
Name
Quantity
69 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
6 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
53%

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